![molecular formula C15H23N5O B064849 N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide CAS No. 174752-81-9](/img/structure/B64849.png)
N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide
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Overview
Description
N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide, also known as DAPTA, is a small molecule that has been extensively studied for its potential therapeutic applications. DAPTA belongs to the class of compounds known as peptidomimetics, which are synthetic molecules designed to mimic the structure and function of peptides.
Mechanism of Action
N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide binds to the CD4-binding site on the HIV-1 envelope protein gp120, thereby preventing viral entry into host cells. This binding is mediated by the dimethylaminodiazenyl group of this compound, which forms a hydrogen bond with the CD4-binding site. The piperidine ring of this compound also interacts with the V3 loop of gp120, further stabilizing the complex. The binding of this compound to gp120 prevents the virus from infecting host cells, thereby inhibiting viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-HIV activity in vitro, with an IC50 value of 0.12 nM. In animal studies, this compound has been shown to reduce viral load and increase survival in HIV-infected mice. This compound has also been shown to have potential applications in the treatment of cancer and autoimmune diseases, although further research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide has several advantages for lab experiments, including its high potency and specificity for the CD4-binding site on gp120. However, this compound is a synthetic molecule and may not accurately mimic the structure and function of natural peptides. In addition, the synthesis of this compound is complex and requires specialized equipment and expertise.
Future Directions
There are several future directions for research on N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide, including the development of more potent and selective inhibitors of gp120. In addition, this compound may have potential applications in the treatment of other viral infections, such as hepatitis C and influenza. Further research is also needed to understand the biochemical and physiological effects of this compound in vivo and to optimize its pharmacokinetic properties for clinical use.
Synthesis Methods
The synthesis of N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide involves several steps, including the preparation of starting materials, coupling reactions, and purification. The starting materials are commercially available and include 3-nitrobenzenediazonium tetrafluoroborate, 1-(2-piperidinyl) acetic acid, and dimethylamine. The coupling reaction involves the addition of the starting materials to a reaction vessel, followed by the addition of a catalyst and stirring at room temperature. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide has been extensively studied for its potential therapeutic applications, particularly in the field of HIV/AIDS research. This compound is a potent inhibitor of the HIV-1 envelope protein gp120, which is required for viral entry into host cells. This compound binds to the CD4-binding site on gp120, thereby preventing viral entry. In addition to its anti-HIV activity, this compound has also been shown to have potential applications in the treatment of cancer and autoimmune diseases.
Properties
174752-81-9 | |
Molecular Formula |
C15H23N5O |
Molecular Weight |
289.38 g/mol |
IUPAC Name |
N-[3-(dimethylaminodiazenyl)phenyl]-2-piperidin-1-ylacetamide |
InChI |
InChI=1S/C15H23N5O/c1-19(2)18-17-14-8-6-7-13(11-14)16-15(21)12-20-9-4-3-5-10-20/h6-8,11H,3-5,9-10,12H2,1-2H3,(H,16,21) |
InChI Key |
FIKDPYLEYLORDN-UHFFFAOYSA-N |
SMILES |
CN(C)N=NC1=CC=CC(=C1)NC(=O)CN2CCCCC2 |
Canonical SMILES |
CN(C)N=NC1=CC=CC(=C1)NC(=O)CN2CCCCC2 |
synonyms |
N-(3-dimethylaminodiazenylphenyl)-2-(1-piperidyl)acetamide |
Origin of Product |
United States |
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